(Z)-N-(6-acetamido-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide

• IUPAC Name: N-[6-acetamido-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide
• InChI: InChI=1S/C26H25N3O3S/c1-18(30)27-21-13-14-22-23(17-21)33-26(29(22)15-16-32-2)28-25(31)24(19-9-5-3-6-10-19)20-11-7-4-8-12-20/h3-14,17,24H,15-16H2,1-2H3,(H,27,30)
• InChI Key: PHMOBELWUREJCW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4)S2)CCOC
• Molecular Formula: C26H25N3O3S
• Molecular Weight: 459.6 g/mol

Description

The compound is a derivative of benzo[d]thiazol-2(3H)-one. Benzo[d]thiazol-2(3H)-one derivatives are known to have various biological activities and are used in the synthesis of a wide range of pharmaceuticals.

Synthesis Analysis

While specific synthesis methods for this compound were not found, benzo[d]thiazol-2(3H)-one derivatives can be synthesized by 1,3-dipolar cycloaddition with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Scientific Research Applications

Inhibitors of Protein Tyrosine Phosphatase 1B (PTP1B)

Compounds related to the benzothiazol structure have been investigated for their potential as inhibitors of PTP1B, which is a negative regulator of insulin and leptin signaling. This makes them valuable in the research for antidiabetic drugs. .

Antidiabetic Drug Development

The inhibitory effect on PTP1B also positions these compounds as candidates for the development of new antidiabetic medications. .

Molecular Docking Studies

Molecular docking studies are essential for understanding the interaction between drugs and their targets. .

Anti-Hyperglycemic Activity

The derivatives of this compound have been tested for their anti-hyperglycemic activity in animal models. .

Synthesis of Acetamidobenzoic Acid Derivatives

The compound’s structure is conducive to the synthesis of acetamidobenzoic acid derivatives. .

ADMET Prediction

In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions are vital for drug discovery. .

Search for New Anti-Mycobacterial Agents

Research has indicated the importance of benzothiazole derivatives in the search for new anti-mycobacterial agents. .

Design of Novel Carboxamide Derivatives

The compound’s framework allows for the design of novel carboxamide derivatives. .

Mechanism of Action

Target of Action

The primary target of this compound is Protein Tyrosine Phosphatase 1B (PTP1B) . PTP1B plays a pivotal role as a negative regulator of insulin and leptin signaling , making it an attractive target for antidiabetic drug discovery .

Mode of Action

The compound interacts with PTP1B by binding in the catalytic and second aryl binding site of the PTP1B . This inhibitory action on PTP1B leads to enhanced insulin and leptin signaling .

Biochemical Pathways

The inhibition of PTP1B affects the insulin and leptin signaling pathways. These pathways are crucial for the regulation of glucose homeostasis and energy balance. By inhibiting PTP1B, the compound enhances the signaling of insulin and leptin, which can lead to improved glucose regulation and energy balance .

Pharmacokinetics

This suggests that the compound has sufficient bioavailability to exert its effects in vivo .

Result of Action

The compound displays good PTP1B inhibitory activity with an IC50 value of 11.17 μM . It also exhibits good anti-hyperglycemic efficacy in streptozotocin-induced diabetic Wistar rats . These results indicate that the compound can effectively enhance insulin and leptin signaling, leading to improved glucose regulation and energy balance .